Cas no 2551117-23-6 (6-{(9H-fluoren-9-yl)methoxycarbonyl}-hexahydro-2H-1,4dioxino2,3-cpyrrole-2-carboxylic acid)

• Product Name: 6-{(9H-fluoren-9-yl)methoxycarbonyl}-hexahydro-2H-1,4dioxino2,3-cpyrrole-2-carboxylic acid
• CAS No: 2551117-23-6
• MF: C₂₂H₂₁NO₆
• MW: 395.405246496201
• MDL: MFCD32874896
• CID: 5361072
• PubChem ID: 165871658
• Update Time: 2025-06-11

6-{(9H-fluoren-9-yl)methoxycarbonyl}-hexahydro-2H-1,4dioxino2,3-cpyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z4658849966
• 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole-2-carboxylic acid
• 6-{(9H-fluoren-9-yl)methoxycarbonyl}-hexahydro-2H-1,4dioxino2,3-cpyrrole-2-carboxylic acid

• MDL： MFCD32874896
• Inchi： 1S/C22H21NO6/c24-21(25)20-12-27-18-9-23(10-19(18)29-20)22(26)28-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-20H,9-12H2,(H,24,25)
• InChI Key： JXYLKEAMHOKWKS-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)COC2CN(C(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)CC12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 619
• XLogP3: 2.3
• Topological Polar Surface Area: 85.3

Additional information on 6-{(9H-fluoren-9-yl)methoxycarbonyl}-hexahydro-2H-1,4dioxino2,3-cpyrrole-2-carboxylic acid

Comprehensive Overview of 6-{(9H-fluoren-9-yl)methoxycarbonyl}-hexahydro-2H-1,4-dioxino[2,3-c]pyrrole-2-carboxylic acid (CAS No. 2551117-23-6)

The compound 6-{(9H-fluoren-9-yl)methoxycarbonyl}-hexahydro-2H-1,4-dioxino[2,3-c]pyrrole-2-carboxylic acid (CAS No. 2551117-23-6) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a hexahydro-1,4-dioxino[2,3-c]pyrrole backbone, makes it a valuable building block for designing novel bioactive molecules. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing frequently searched topics such as "Fmoc-protected amino acids in drug discovery" and "peptide synthesis techniques 2024".

In the realm of peptide chemistry, the Fmoc (9-fluorenylmethoxycarbonyl) group serves as a critical protecting group for amines, enabling controlled stepwise synthesis. The incorporation of the hexahydro-1,4-dioxino[2,3-c]pyrrole moiety introduces conformational rigidity, which is often sought after in GPCR-targeted drug design. Researchers frequently search for "rigid amino acid analogs" and "Fmoc derivatives for solid-phase peptide synthesis", highlighting the compound's significance in these areas. Its carboxylic acid functionality further allows for seamless integration into peptide chains or conjugation with other molecular entities.

Recent trends in AI-driven drug discovery have amplified interest in structurally diverse amino acid scaffolds. The compound’s CAS No. 2551117-23-6 is increasingly referenced in patents and publications related to macrocyclic peptides and constrained peptidomimetics. Queries like "best Fmoc-amino acids for peptide libraries" and "non-natural amino acids in therapeutics" underscore its relevance. Moreover, its stability under SPPS (Solid-Phase Peptide Synthesis) conditions makes it a preferred choice for high-throughput screening platforms.

From a synthetic chemistry perspective, the compound’s 1,4-dioxino[2,3-c]pyrrole core offers electron-rich heterocyclic features, which are pivotal in catalysis and material science applications. Searches for "heterocyclic amino acid derivatives" and "Fmoc-protected heterocycles" often lead to discussions about its versatility. Its compatibility with green chemistry protocols—such as microwave-assisted synthesis—aligns with the growing demand for sustainable chemical processes.

In conclusion, 6-{(9H-fluoren-9-yl)methoxycarbonyl}-hexahydro-2H-1,4-dioxino[2,3-c]pyrrole-2-carboxylic acid represents a fusion of peptide engineering and heterocyclic chemistry, addressing key challenges in drug development and biomaterials. Its documented use in peptide-based therapeutics and response to trending search terms like "innovative amino acid analogs" solidify its standing as a compound of enduring scientific interest.